Cas no 327178-46-1 (rac-ethyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate)

• Product Name: rac-ethyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate
• CAS No: 327178-46-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 917192
• PubChem ID: 17039485
• Update Time: 2025-05-20

rac-ethyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carboxylicacid,1-amino-2,3-dihydro-,ethylester,(1R,2R)-rel-(9CI)
• 1H-Indene-2-carboxylic acid, 1-amino-2,3-dihydro-, ethyl ester, (1R,2R)-rel-
• rac-ethyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate

• Inchi： 1S/C12H15NO2/c1-2-15-12(14)10-7-8-5-3-4-6-9(8)11(10)13/h3-6,10-11H,2,7,13H2,1H3/t10-,11+/m1/s1
• InChI Key： GOHUUMRCILRIOW-MNOVXSKESA-N
• SMILES： [C@H]1(N)C2=C(C=CC=C2)C[C@H]1C(OCC)=O

Additional information on rac-ethyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate

Rac-Ethyl (1R,2R)-1-Amino-2,3-Dihydro-1H-Indene-2-Carboxylate: A Comprehensive Overview

Rac-Ethyl (1R,2R)-1-Amino-2,3-Dihydro-1H-Indene-2-Carboxylate is a compound with the CAS number 327178-46-1, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of amino carboxylates and is characterized by its indene ring system, which contributes to its versatility in various chemical reactions and biological activities.

The molecular structure of rac-ethyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate is notable for its stereochemistry. The presence of two chiral centers at positions 1 and 2 of the indene ring introduces a high degree of stereoisomerism, which is crucial for its biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing pharmacokinetic properties such as bioavailability and selectivity.

One of the key areas of research involving this compound is its role as a precursor in the synthesis of more complex molecules. For instance, rac-ethyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate has been utilized in the construction of heterocyclic frameworks that are essential components of various bioactive compounds. Its ability to undergo nucleophilic substitution and condensation reactions makes it a valuable building block in organic synthesis.

Moreover, this compound has shown promise in the field of medicinal chemistry as a potential lead compound for drug development. Its amino group and carboxylic acid ester functionality provide sites for further functionalization, enabling the creation of derivatives with enhanced therapeutic profiles. Recent advancements in asymmetric synthesis have further expanded its utility by allowing for the selective preparation of enantiopure derivatives.

In terms of physical properties, rac-ethyl (1R,2R)-1-amino-2,3-dihydro-1H-indene-2-carboxylate exhibits a melting point that is consistent with its molecular weight and degree of unsaturation. Its solubility characteristics make it suitable for use in both organic and aqueous reaction conditions, depending on the specific application.

The synthesis of this compound typically involves multi-step processes that include both aliphatic and aromatic ring-forming reactions. Recent methodologies have focused on improving the efficiency and scalability of these processes to meet the demands of large-scale production in pharmaceutical settings.

In conclusion, rac-Ethyl (1R,2R)-1-Amino-2,3-Dihydro-1H-indene-carboxylate (CAS No: 32717846) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, coupled with its potential for further functionalization and application in drug development, underscores its importance in advancing both fundamental and applied sciences.